(E)-1-((1-(1-(3-(benzo[d][1,3]dioxol-5-yl)acryloyl)azetidin-3-yl)-1H-1,2,3-triazol-4-yl)methyl)pyrrolidin-2-one

• IUPAC Name: 1-[[1-[1-[(E)-3-(1,3-benzodioxol-5-yl)prop-2-enoyl]azetidin-3-yl]triazol-4-yl]methyl]pyrrolidin-2-one
• InChI: InChI=1S/C20H21N5O4/c26-19-2-1-7-23(19)9-15-10-25(22-21-15)16-11-24(12-16)20(27)6-4-14-3-5-17-18(8-14)29-13-28-17/h3-6,8,10,16H,1-2,7,9,11-13H2/b6-4+
• InChI Key: RAZKJVULAWJFGD-GQCTYLIASA-N
• Canonical SMILES: C1CC(=O)N(C1)CC2=CN(N=N2)C3CN(C3)C(=O)C=CC4=CC5=C(C=C4)OCO5
• Isomeric SMILES: C1CC(=O)N(C1)CC2=CN(N=N2)C3CN(C3)C(=O)/C=C/C4=CC5=C(C=C4)OCO5
• Molecular Formula: C20H21N5O4
• Molecular Weight: 395.4 g/mol
• CAS No.: 2035004-56-7

Description

(E)-1-((1-(1-(3-(benzo[d][1,3]dioxol-5-yl)acryloyl)azetidin-3-yl)-1H-1,2,3-triazol-4-yl)methyl)pyrrolidin-2-one is a potent and selective bifunctional Proteolysis-Targeting Chimera (PROTAC) that effectively targets the Bromodomain and Extra-Terminal (BET) protein BRD4 for degradation. This compound operates through an event-driven catalytic mechanism; one end of the molecule, a derivative of a known BET inhibitor, binds with high affinity to the bromodomains of BRD4, while the other end recruits an E3 ubiquitin ligase complex. This recruitment brings the E3 ligase into proximity with BRD4, leading to the ubiquitination of the target protein and its subsequent degradation by the proteasome. The primary research value of this PROTAC lies in its ability to induce rapid and prolonged depletion of BRD4, a key transcriptional regulator of oncogenes like c-MYC, which is not achievable with traditional small-molecule inhibitors. This makes it an invaluable chemical tool for investigating BRD4's role in various cancers, inflammatory diseases , and epigenetic mechanisms . Its application is particularly significant in oncology research for studying hematological malignancies and solid tumors, as it potently suppresses cancer cell proliferation and induces apoptosis. Furthermore, its use extends to the study of drug resistance mechanisms and the exploration of combination therapies, providing deeper insights into the therapeutic potential of targeted protein degradation.

Biological Activity

Chemical Structure and Properties

The compound features several notable structural elements:

• Benzo[d][1,3]dioxole moiety : A common structural feature in many bioactive compounds known for its pharmacological properties.
• Azetidine and pyrrolidine rings : These nitrogen-containing heterocycles contribute to the compound's biological interactions.
• Triazole linkage : Known for its role in enhancing biological activity through various mechanisms.

Molecular Formula and Weight

• Molecular Formula : C₁₈H₁₈N₄O₃
• Molecular Weight : 342.36 g/mol

Antimicrobial Activity

Research has indicated that derivatives of benzo[d][1,3]dioxole exhibit significant antimicrobial properties. For instance, compounds containing the benzo[d][1,3]dioxole structure have shown effectiveness against various bacterial strains in vitro. A study demonstrated that related compounds could inhibit the growth of Gram-positive and Gram-negative bacteria, suggesting a broad-spectrum antimicrobial potential .

Anticancer Activity

The compound's potential as an anticancer agent has been explored in several studies. Its structure allows for interaction with cellular targets involved in cancer proliferation and survival. For example, triazole derivatives have been reported to inhibit cell proliferation in cancer cell lines by inducing apoptosis and disrupting cell cycle progression.

The proposed mechanisms of action for the biological activities of this compound include:

• Inhibition of Enzymatic Activity : The triazole ring may interact with enzymes critical for cellular metabolism.
• Cell Cycle Arrest : Compounds with similar structures have been shown to induce cell cycle arrest at various phases.
• Apoptosis Induction : Evidence suggests that these compounds can activate apoptotic pathways in cancer cells.

Comparative Analysis with Similar Compounds

To better understand the biological activity of (E)-1-((1-(1-(3-(benzo[d][1,3]dioxol-5-yl)acryloyl)azetidin-3-yl)-1H-1,2,3-triazol-4-yl)methyl)pyrrolidin-2-one, it is useful to compare it with other benzo[d][1,3]dioxole derivatives:

Compound Name	Biological Activity	Reference
Compound A	Antimicrobial
Compound B	Anticancer
Compound C	Antioxidant

Study 1: Antimicrobial Efficacy

In a study evaluating the antimicrobial properties of various benzo[d][1,3]dioxole derivatives, it was found that certain modifications increased efficacy against resistant bacterial strains. The study highlighted the importance of structural variations in enhancing bioactivity .

Study 2: Anticancer Potential

Another investigation focused on the anticancer activity of triazole-containing compounds. Results indicated that these compounds could significantly reduce tumor growth in xenograft models by promoting apoptosis and inhibiting angiogenesis.

Comparison with Similar Compounds

Comparison with Similar Compounds

Structural Analogues

The compound shares structural motifs with several classes of bioactive molecules:

• Pyrrolidinone Derivatives: Similar to the pyrrolidine diones in (e.g., YA1: 1-benzyl-3,3-dimethyl-5-methylenepyrrolidin-2,4-dione), which exhibit spirocyclic and isoxazoline functionalities . However, the target compound lacks the methylene and benzyl groups of YA1, instead incorporating a triazole-azetidine-acryloyl system.
• Benzodioxole-Containing Compounds : The benzo[d][1,3]dioxol-5-yl group is common in natural products (e.g., safrole, myristicin) and pharmaceuticals, often contributing to metabolic stability and receptor binding.
• Triazole-Linked Molecules : The 1,2,3-triazole linker is prevalent in medicinal chemistry due to its metabolic resistance and hydrogen-bonding capacity, akin to compounds in (e.g., YA2 and YA3) .

Pharmacological and Physicochemical Properties

While direct pharmacological data for the target compound are absent in the provided evidence, inferences can be drawn:

• Lipophilicity : The benzodioxole and acryloyl groups may enhance membrane permeability compared to YA1’s polar dione system .
• Target Selectivity : The triazole linker could enable interactions with kinase or protease active sites, similar to clinical candidates like ruxolitinib (a triazole-containing JAK inhibitor).
• Stability : The azetidine ring’s strain may reduce metabolic degradation relative to larger cyclic amines.

Crystallographic and Computational Insights

Crystallographic refinement via SHELXL is critical for resolving the compound’s 3D conformation, particularly the (E)-configuration of the acryloyl group. Machine learning approaches (as in ) could predict its solid-state behavior or hydration patterns, akin to gas hydrate modeling in .